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Compound of Interest

Compound Name: 1,5-Dimethyl Citrate

Cat. No.: B1141270 Get Quote

An In-depth Technical Guide to sym-Dimethyl Citrate for Researchers, Scientists, and Drug

Development Professionals

Introduction
sym-Dimethyl Citrate, also known as 1,5-Dimethyl Citrate, is a diester derivative of citric acid.

This whitepaper provides a comprehensive overview of its chemical properties, synthesis, and

biological activities, with a particular focus on its anti-inflammatory effects. The information is

tailored for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
sym-Dimethyl Citrate is a white to off-white solid compound. Its key chemical and physical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₁₂O₇ [1][2]

Molecular Weight 220.18 g/mol [1][2]

Appearance White to off-white solid [1]

Melting Point >115°C (decomposition) [1]

Solubility
Soluble in DMSO, slightly

soluble in Methanol
[1]

CAS Number 53798-96-2 [1][2]

Synonyms

1,5-Dimethyl Citrate, 2-

Hydroxy-1,2,3-

propanetricarboxylic Acid 1,3-

Dimethyl Ester

[1]

Computed XLogP3 -0.7 [3]

**3. Synthesis and Purification
The primary method for synthesizing sym-Dimethyl Citrate is through the acid-catalyzed

esterification of citric acid with methanol. Another potential route is the selective hydrolysis of

trimethyl citrate.

Experimental Protocol: Acid-Catalyzed Esterification of
Citric Acid
This protocol describes a general procedure for the synthesis of sym-Dimethyl Citrate.

Materials:

Citric acid

Methanol (anhydrous)

Sulfuric acid (concentrated) or p-toluenesulfonic acid
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Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Rotary evaporator

Standard laboratory glassware

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

citric acid in an excess of anhydrous methanol. A molar ratio of approximately 1:2.5 to 1:3

(citric acid to methanol) is recommended to favor the formation of the dimethyl ester.

Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the

reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).[1]

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as ethyl acetate and transfer it to a

separatory funnel.

Wash the organic layer sequentially with a saturated sodium bicarbonate solution to

neutralize the acid catalyst, followed by water and then brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent using a rotary evaporator to obtain the crude product.
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The crude sym-Dimethyl Citrate can be further purified by recrystallization or column

chromatography.

Purification
Purification of the synthesized sym-Dimethyl Citrate can be achieved through standard

laboratory techniques.

Thin-Layer Chromatography (TLC) Conditions:

Stationary Phase: Silica gel (SiO₂)

Mobile Phase: Dichloromethane : Methanol : Acetic Acid = 9:1:0.1

Visualization: Anisaldehyde-Molybdo-Ceric (AMC) stain

Rf Value: Approximately 0.70[1]

Biological Activity: Anti-inflammatory Properties
sym-Dimethyl Citrate has demonstrated significant anti-inflammatory effects. Studies have

shown its ability to inhibit the inflammatory response in lipopolysaccharide (LPS)-stimulated

RAW 264.7 mouse macrophages.[4]

Mechanism of Action
The anti-inflammatory mechanism of sym-Dimethyl Citrate involves the modulation of the NF-

κB signaling pathway. It has been shown to:

Inhibit the production of nitric oxide (NO).[4]

Suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2

(COX-2).[4]

Inhibit the phosphorylation of IKKα/β and I-κBα, leading to the suppression of NF-κB p65

activation.[4]

Reduce the production of pro-inflammatory cytokines such as Interleukin-6 (IL-6) and Tumor

Necrosis Factor-alpha (TNF-α).[4]
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Experimental Protocols and Visualizations
Signaling Pathway Diagram
The following diagram illustrates the inhibitory effect of sym-Dimethyl Citrate on the LPS-

induced NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by sym-Dimethyl Citrate.

Experimental Workflow Diagram
The following diagram outlines a typical experimental workflow to assess the anti-inflammatory

activity of sym-Dimethyl Citrate.

Caption: Experimental workflow for evaluating anti-inflammatory activity.

Conclusion
sym-Dimethyl Citrate is a readily synthesizable derivative of citric acid with promising anti-

inflammatory properties. Its ability to inhibit the NF-κB signaling pathway makes it a compound

of interest for further investigation in the development of novel therapeutic agents for

inflammatory diseases. This guide provides foundational technical information to support such

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [what is sym-Dimethyl Citrate]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1141270#what-is-sym-
dimethyl-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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